5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid
Overview
Description
5-(2,2,2-Trifluoroethyl)pyridine-2-carboxylic acid (TFP) is a fluorinated carboxylic acid derived from pyridine. It is a colorless solid and is soluble in most organic solvents. TFP is considered to be a versatile reagent due to its unique properties. It has been used in various fields of research including organic synthesis, catalysis, and analytical chemistry. It has also been used as a starting material in the synthesis of various pharmaceuticals and other compounds.
Mechanism of Action
The mechanism of action of 5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid is not fully understood. However, it is known that this compound is capable of reacting with various molecules, such as alcohols, amines, and carboxylic acids, to form new compounds. It is also known that this compound can act as a catalyst in various reactions, and that it can form complexes with transition metals. Additionally, it is believed that this compound can be used to activate small molecules, such as carbon dioxide, for use in various reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known that this compound is not toxic to humans and animals, and that it is not an irritant. Additionally, it is believed that this compound may have some anti-inflammatory and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid has several advantages and limitations when used in lab experiments. One advantage is that it is a versatile reagent with a wide range of applications. Additionally, it is relatively easy to synthesize and is relatively stable. However, one limitation is that it is not very soluble in water, which can make it difficult to use in certain reactions.
Future Directions
The future of 5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid is promising. It has potential applications in the fields of organic synthesis, catalysis, analytical chemistry, and drug synthesis. Additionally, it may have potential applications in the fields of medicine and biotechnology. Further research is needed to fully understand the properties and applications of this compound.
Synthesis Methods
5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid can be synthesized via several methods. The most commonly used method is the reaction of 2,2,2-trifluoroethanol with pyridine-2-carboxylic acid. This reaction produces this compound in high yields and with high purity. Other methods for the synthesis of this compound include the reaction of 2,2,2-trifluoroethanol with pyridine-2-carboxaldehyde, the reaction of 2,2,2-trifluoroethanol with pyridine-2-thiol, and the reaction of 2,2,2-trifluoroethanol with pyridine-2-carboxylic acid chloride.
Scientific Research Applications
5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid has been used in numerous scientific research applications due to its unique properties. It has been used as a reagent in organic synthesis, as a catalyst in various reactions, and as a starting material for the synthesis of various pharmaceuticals and other compounds. It has also been used as a ligand in various metal-catalyzed reactions. Additionally, this compound has been used as a reagent for the synthesis of various fluorinated compounds, and as a reagent for the synthesis of various heterocyclic compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid involves the introduction of a trifluoroethyl group onto the pyridine ring, followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-chloropyridine", "2,2,2-trifluoroethanol", "potassium carbonate", "carbon dioxide", "palladium catalyst", "copper catalyst", "acetic acid", "hydrogen gas" ], "Reaction": [ "2-chloropyridine is reacted with 2,2,2-trifluoroethanol in the presence of a palladium catalyst and a copper catalyst to form 5-(2,2,2-trifluoroethyl)pyridine.", "The resulting intermediate is then carboxylated using carbon dioxide and potassium carbonate in the presence of acetic acid to form 5-(2,2,2-trifluoroethyl)pyridine-2-carboxylic acid.", "The final product is isolated and purified using standard techniques." ] } | |
CAS RN |
1211536-33-2 |
Molecular Formula |
C8H6F3NO2 |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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